Cas no 2639372-01-1 (tert-butyl (2R)-2-methyl-2,3-dihydro-1H-indole-5-carboxylate)

• Product Name: tert-butyl (2R)-2-methyl-2,3-dihydro-1H-indole-5-carboxylate
• CAS No: 2639372-01-1
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 5664930
• PubChem ID: 165903221
• Update Time: 2025-05-22

tert-butyl (2R)-2-methyl-2,3-dihydro-1H-indole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2R)-2-methyl-2,3-dihydro-1H-indole-5-carboxylate
• 2639372-01-1
• EN300-27732704

• Inchi： 1S/C14H19NO2/c1-9-7-11-8-10(5-6-12(11)15-9)13(16)17-14(2,3)4/h5-6,8-9,15H,7H2,1-4H3/t9-/m1/s1
• InChI Key： CELGXJSQZBKNEC-SECBINFHSA-N
• SMILES： O(C(C1C=CC2=C(C=1)C[C@@H](C)N2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 233.141578849g/mol
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl (2R)-2-methyl-2,3-dihydro-1H-indole-5-carboxylate

Comprehensive Overview of tert-butyl (2R)-2-methyl-2,3-dihydro-1H-indole-5-carboxylate (CAS No. 2639372-01-1)

The compound tert-butyl (2R)-2-methyl-2,3-dihydro-1H-indole-5-carboxylate (CAS No. 2639372-01-1) is a chiral indole derivative with significant potential in pharmaceutical and organic synthesis. Its unique structure, featuring a tert-butyl ester group and a 2R-methyl configuration, makes it a valuable intermediate for drug development. Researchers and industries are increasingly interested in this compound due to its role in synthesizing bioactive molecules, particularly in the fields of central nervous system (CNS) therapeutics and enzyme inhibitors.

One of the most searched questions about tert-butyl (2R)-2-methyl-2,3-dihydro-1H-indole-5-carboxylate revolves around its synthetic applications. This compound is often utilized as a building block for asymmetric synthesis, enabling the creation of complex molecules with high enantiomeric purity. Its chirality is critical for developing drugs with reduced side effects, aligning with the growing demand for precision medicine. Additionally, its stability under various reaction conditions makes it a preferred choice for multi-step organic transformations.

Another trending topic related to CAS No. 2639372-01-1 is its relevance in green chemistry. With increasing environmental concerns, researchers are exploring sustainable methods to synthesize such intermediates. The tert-butyl group in this compound offers advantages in solvent-free reactions and catalytic processes, reducing waste generation. This aligns with the global push toward eco-friendly pharmaceutical manufacturing, a hot topic in both academic and industrial circles.

The pharmacological potential of tert-butyl (2R)-2-methyl-2,3-dihydro-1H-indole-5-carboxylate is another area of high interest. Indole derivatives are known for their diverse biological activities, including anti-inflammatory and neuroprotective effects. Recent studies suggest that this compound could serve as a precursor for novel CNS agents, addressing conditions like neurodegenerative diseases. Its structural flexibility allows for modifications that enhance blood-brain barrier permeability, a key factor in CNS drug design.

From a commercial perspective, the demand for CAS No. 2639372-01-1 is rising due to its versatility. Suppliers and manufacturers are often queried about its purity standards, scalability, and regulatory compliance. Ensuring high enantiomeric excess (ee) is crucial for its application in GMP-grade synthesis, a requirement for many pharmaceutical companies. Furthermore, its storage stability and compatibility with common organic solvents make it a practical choice for large-scale production.

In summary, tert-butyl (2R)-2-methyl-2,3-dihydro-1H-indole-5-carboxylate (CAS No. 2639372-01-1) is a compound of growing importance in modern chemistry and drug discovery. Its applications span asymmetric synthesis, green chemistry, and CNS drug development, making it a subject of frequent searches and discussions. As research progresses, its role in advancing sustainable and targeted therapies is expected to expand further.